Cas no 62334-09-2 (5-(2-isocyanatoethyl)-2H-1,3-benzodioxole)

5-(2-Isocyanatoethyl)-2H-1,3-benzodioxole is a reactive isocyanate-functionalized benzodioxole derivative, primarily utilized in polymer and specialty chemical synthesis. Its key advantage lies in the combination of the isocyanate group's reactivity with the benzodioxole moiety's structural stability, enabling controlled crosslinking in polyurethane and polyurea systems. The compound exhibits enhanced thermal and chemical resistance due to the aromatic benzodioxole core, making it suitable for high-performance coatings, adhesives, and elastomers. Its selective reactivity allows for tailored modifications in advanced material formulations. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential health hazards.
5-(2-isocyanatoethyl)-2H-1,3-benzodioxole structure
62334-09-2 structure
Product Name:5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
CAS No:62334-09-2
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD03701575
CID:448886
PubChem ID:4418606
Update Time:2025-10-22

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-(2-isocyanatoethyl)-
    • 5-(2-isocyanatoethyl)-1,3-benzodioxole
    • 1,3-Benzodioxole,5-(2-isocyanatoethyl)
    • 2-(3,4-methylenedioxyphenyl)-ethyl isocyanate
    • 2-benzo[1,3]dioxol-5-yl-ethyl isocyanate
    • 3,4-methylenedioxyphenethylisocyanate
    • 5-(2-isocyanato-ethyl)-benzo[1,3]dioxole
    • 5-(2-isocyanatoethyl)benzo[d][1,3]dioxole
    • 62334-09-2
    • 3,4-Methylenedioxyphenethyl isocyanate
    • 3,4-Methylenedioxyphenethyl isocyanate, 97%
    • 5-(2-isocyanatoethyl)-1,3-dioxaindane
    • 5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
    • EN300-272502
    • SCHEMBL1856004
    • PMNWWZBYKGUQPZ-UHFFFAOYSA-N
    • DTXSID90403081
    • 3 4-Methylenedioxyphenethyl isocyanate
    • AKOS015912908
    • G30214
    • MDL： MFCD03701575
    • Inchi： 1S/C10H9NO3/c12-6-11-4-3-8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,7H2
    • InChI Key： PMNWWZBYKGUQPZ-UHFFFAOYSA-N
    • SMILES： O1COC2C=CC(=CC1=2)CCN=C=O

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.214 g/mL at 25 °C(lit.)
  • Boiling Point: 286-287 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.5430(lit.)
  • PSA: 47.89000
  • LogP: 1.29360
  • Solubility: Not available

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Security Information

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B450318-100mg
5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
 62334-09-2
100mg
 $ 50.00 2022-06-07
TRC
B450318-500mg
5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
 62334-09-2
500mg
 $ 185.00 2022-06-07
TRC
B450318-1g
5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
 62334-09-2
1g
 $ 295.00 2022-06-07
Enamine
EN300-272502-0.1g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
0.1g
 $42.0 2023-09-10
Enamine
EN300-272502-0.25g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
0.25g
 $61.0 2023-09-10
Enamine
EN300-272502-0.5g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
0.5g
 $108.0 2023-09-10
Enamine
EN300-272502-1.0g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
1g
 $0.0 2023-06-07
Enamine
EN300-272502-2.5g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
2.5g
 $332.0 2023-09-10
Enamine
EN300-272502-5.0g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
5.0g
 $493.0 2023-02-28
Enamine
EN300-272502-10.0g
5-(2-isocyanatoethyl)-1,3-dioxaindane
 62334-09-2 95%
10.0g
 $733.0 2023-02-28

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Related Literature

Related Categories

62334-09-2 (5-(2-isocyanatoethyl)-2H-1,3-benzodioxole) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd